3-(3-((3-Chlorobenzyl)thio)-5-oxo-4,5-dihydro-1,2,4-triazin-6-yl)propanoic acid

• IUPAC Name: 3-[3-[(3-chlorophenyl)methylsulfanyl]-5-oxo-4H-1,2,4-triazin-6-yl]propanoic acid
• InChI: InChI=1S/C13H12ClN3O3S/c14-9-3-1-2-8(6-9)7-21-13-15-12(20)10(16-17-13)4-5-11(18)19/h1-3,6H,4-5,7H2,(H,18,19)(H,15,17,20)
• InChI Key: DVAGWPMLXTYAQW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CSC2=NN=C(C(=O)N2)CCC(=O)O
• Molecular Formula: C13H12ClN3O3S
• Molecular Weight: 325.77 g/mol

Description

3-(3-((3-Chlorobenzyl)thio)-5-oxo-4,5-dihydro-1,2,4-triazin-6-yl)propanoic acid, also known as CBTP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Synthesis and Chemical Properties

• Direct Synthesis of 2-Oxazolines : This compound can be used in the synthesis of 2-oxazolines, which are important in various chemical processes. A study demonstrated the efficient synthesis of 2-oxazolines from carboxylic acids using related triazine compounds under mild conditions, highlighting its utility in organic synthesis (Bandgar & Pandit, 2003).

• Anticancer Activity : Certain derivatives of 1,2,4-triazinone, closely related to the compound , have been synthesized and screened for anticancer activities. Some derivatives showed significant in vitro anticancer activities against different cancer cell lines, indicating potential applications in medicinal chemistry (Saad & Moustafa, 2011).

• Polybenzoxazine Synthesis : Compounds similar to 3-(3-((3-Chlorobenzyl)thio)-5-oxo-4,5-dihydro-1,2,4-triazin-6-yl)propanoic acid can be used in synthesizing polybenzoxazines. A study explored using phloretic acid, a phenolic compound, to enhance the reactivity of –OH bearing molecules towards benzoxazine ring formation, indicating the potential of such compounds in material science applications (Trejo-Machin et al., 2017).

• Schiff Base Ligands and Biological Evaluation : New classes of triazine ligands, similar to the compound of interest, have been synthesized and used to create Schiff base cobalt complexes. These complexes were studied for their binding ability with CT-DNA and BSA, providing insights into potential biological applications (Parveen et al., 2018).

• Intermediates in Pharmaceutical Synthesis : Similar compounds are used as intermediates in the synthesis of biologically active thioxo-thiazanones, indicating their importance in pharmaceutical chemistry (Orlinskii, 1996).